2-Bromo-4-chloro-6-(chloromethyl)pyridine

Specification

• CAS No.: 1393550-36-1
• Molecular Formula: C6H4BrCl2N
• Molecular Weight: 240.91 g/mol
• IUPAC Name: 2-bromo-4-chloro-6-(chloromethyl)pyridine
• Standard InChI: InChI=1S/C6H4BrCl2N/c7-6-2-4(9)1-5(3-8)10-6/h1-2H,3H2
• Standard InChI Key: SIRRZCIIOAYZJH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(N=C1CCl)Br)Cl

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s structure features a pyridine ring with three distinct substituents:

• Bromine at position 2, enabling electrophilic substitution and cross-coupling reactions.

• Chlorine at position 4, contributing to electronic polarization of the ring.

• Chloromethyl ($-\text{CH}_2\text{Cl}$) at position 6, offering a reactive site for nucleophilic substitution or further functionalization.

The IUPAC name, 2-bromo-4-chloro-6-(chloromethyl)pyridine, reflects this substitution pattern. Its SMILES representation, $\text{C1=C(C=C(N=C1CCl)Br)Cl}$, and InChIKey, $\text{SIRRZCIIOAYZJH-UHFFFAOYSA-N}$, provide unambiguous identifiers for database searches.

Table 1: Key Molecular Properties

Property	Value	Source
Molecular Formula	$\text{C}_6\text{H}_4\text{BrCl}_2\text{N}$
Molecular Weight	240.91 g/mol
CAS Number	1393550-36-1
Density	Not reported	–
Boiling/Melting Points	Not reported	–

Synthesis and Preparation

Halogenation Strategies

The synthesis of 2-bromo-4-chloro-6-(chloromethyl)pyridine typically involves sequential halogenation of pyridine precursors. A common approach utilizes dichloromethane or tetrahydrofuran (THF) as solvents to enhance reactant solubility. For example, bromination of a chloromethylpyridine intermediate may employ $\text{Br}_2$ or $\text{N}-bromosuccinimide (NBS)$, while chlorination could involve $\text{Cl}_2$ or $\text{SOCl}_2$.

Comparative Analysis with Related Compounds

The synthesis of 2-bromo-6-methylpyridine (CAS 5315-25-3) offers insights into bromination conditions. In this case, 2-amino-6-methylpyridine undergoes diazotization with $\text{NaNO}_2$ and $\text{HBr}$, followed by bromine addition at $-10^\circ \text{C}$ to achieve a 95% yield. While the substituents differ, this method highlights the importance of low-temperature control to prevent side reactions—a principle applicable to the target compound’s synthesis.

Chemical Reactivity and Applications

Nucleophilic Substitution

The chloromethyl group ($-\text{CH}_2\text{Cl}$) is highly susceptible to nucleophilic attack. Reactions with amines (e.g., $\text{NH}_3$) or thiols ($-\text{SH}$) yield secondary amines or thioethers, respectively. For instance:

$$\text{C}_6\text{H}_4\text{BrCl}_2\text{N} + \text{RNH}_2 \rightarrow \text{C}_6\text{H}_4\text{BrClN}(\text{CH}_2\text{NR}_2) + \text{HCl}$$

Such transformations are valuable for introducing pharmacophores in drug discovery.

Cross-Coupling Reactions

The bromine atom facilitates palladium-catalyzed couplings, such as Suzuki-Miyaura reactions, to form carbon-carbon bonds. Using $\text{Pd(PPh}_3\text{)}_4$ and arylboronic acids, the bromine is replaced with aryl groups, expanding the compound’s utility in constructing complex molecules.

Table 2: Representative Reactions

Reaction Type	Reagents/Conditions	Product Application
Nucleophilic Substitution	Amines, $\text{K}_2\text{CO}_3$, DMF	Bioactive molecule synthesis
Suzuki Coupling	$\text{Pd}^{0}$, arylboronic acid	Material science intermediates

Characterization and Analytical Data

Spectroscopic Techniques

• 13C-NMR: Peaks for the chloromethyl carbon ($\delta \approx 45 \, \text{ppm}$) and aromatic carbons adjacent to electronegative substituents ($\delta \approx 125–150 \, \text{ppm}$) confirm the structure.

• FT-IR: Stretches at $\sim 680 \, \text{cm}^{-1}$ ($\text{C-Cl}$) and $\sim 1550 \, \text{cm}^{-1}$ (aromatic $\text{C=C}$) are diagnostic.

Applications in Medicinal Chemistry

The compound’s trifunctional reactivity makes it a versatile building block. Examples include:

• Anticancer agents: Coupling with kinase inhibitors via Suzuki reactions.

• Antibacterial derivatives: Substitution of the chloromethyl group with sulfonamides.